Cas no 1173023-64-7 (2-(hydroxymethyl)-2-nitropropane-1,3-diol-3C13)

• Product Name: 2-(hydroxymethyl)-2-nitropropane-1,3-diol-3C13
• CAS No: 1173023-64-7
• MF: C₄H₉NO₅
• MW: 154.095926046371
• CID: 2615321
• PubChem ID: 329762446
• Update Time: 2025-04-21

2-(hydroxymethyl)-2-nitropropane-1,3-diol-3C13 Chemical and Physical Properties

Names and Identifiers

• 2-(hydroxymethyl)-2-nitropropane-1,3-diol-3C13
• TRIS-13C3
• 2-(hydroxy(113C)methyl)-2-nitro(1,3-13C2)propane-1,3-diol
• Tris(hydroxymethyl-13C)nitromethane, 99 atom % 13C, 98% (CP)
• 1173023-64-7
• 2-(Hydroxymethyl-13C)-2-nitropropane-1,3-diol-1,3-13C2
• 2-[Hydroxy(~13~C)methyl]-2-nitro(1,3-~13~C_2_)propane-1,3-diol
• DTXSID10745955

• MDL： MFCD12546035
• Inchi： 1S/C4H9NO5/c6-1-4(2-7,3-8)5(9)10/h6-8H,1-3H2/i1+1,2+1,3+1
• InChI Key： OLQJQHSAWMFDJE-VMIGTVKRSA-N
• SMILES： O[13CH2]C([13CH2]O)([13CH2]O)[N+](=O)[O-]

Computed Properties

• Exact Mass: 154.05813689Da
• Monoisotopic Mass: 154.05813689Da
• Isotope Atom Count: 3
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 10
• Rotatable Bond Count: 3
• Complexity: 107
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -2.2
• Topological Polar Surface Area: 107Ų

Experimental Properties

• Melting Point: 160 °C (dec.)

2-(hydroxymethyl)-2-nitropropane-1,3-diol-3C13 Security Information

• Symbol:
• Signal Word：Danger
• Hazard Statement： H318-H334
• Warning Statement： P261-P280-P305+P351+P338-P342+P311
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：2
• Hazard Category Code： 41-43
• Safety Instruction： 26-36/37/39
• Hazardous Material Identification：